2-(4-Chloroanilino)-4-(dimethylamino)nicotinonitrile

• IUPAC Name: 2-(4-chloroanilino)-4-(dimethylamino)pyridine-3-carbonitrile
• InChI: InChI=1S/C14H13ClN4/c1-19(2)13-7-8-17-14(12(13)9-16)18-11-5-3-10(15)4-6-11/h3-8H,1-2H3,(H,17,18)
• InChI Key: PDKFXPBZUFDOGK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C(=NC=C1)NC2=CC=C(C=C2)Cl)C#N
• Molecular Formula: C14H13ClN4
• Molecular Weight: 272.73 g/mol

Description

2-(4-Chloroanilino)-4-(dimethylamino)nicotinonitrile (2-CADMN) is a synthetic organic compound that has been extensively studied in the scientific community. This compound is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other fine chemicals. 2-CADMN has also been studied for its potential application in biochemistry and physiology due to its unique properties.

Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

• Synthesis of Novel Heterocycles : The reaction of 2-chloronicotinonitrile with thioureas has led to the synthesis of new heterocyclic compounds. These compounds demonstrate the versatility of 2-chloronicotinonitrile as a precursor in generating novel ring systems, showcasing its utility in the development of new molecules with potential applications in pharmaceuticals and material science (Coppola & Shapiro, 1981).

Corrosion Inhibition

• Development of Corrosion Inhibitors : Derivatives of nicotinonitrile, including those with chloroanilino and dimethylamino groups, have been investigated for their corrosion inhibition properties on carbon steel in acidic solutions. These studies reveal that such compounds can significantly enhance corrosion resistance, indicating their potential as environmentally friendly corrosion inhibitors in industrial applications (Fouda et al., 2020).

Material Science

• Synthesis of Nonlinear Optical Materials : Research into the synthesis and nonlinear optical absorption of novel chalcone derivative compounds, which include the functional group similar to 2-(4-Chloroanilino)-4-(dimethylamino)nicotinonitrile, has been conducted. These materials have shown potential for applications in optical devices due to their unique absorption properties, which can switch from saturable absorption to reverse saturable absorption with varying excitation intensities (Rahulan et al., 2014).

Environmental Chemistry

• Investigation of Water Disinfection By-products : Studies have shown that certain nicotinonitrile derivatives can form during water disinfection processes, leading to the formation of N-nitrosodimethylamine (NDMA), a potent carcinogen. This highlights the environmental and health implications of using certain chemicals in water treatment and the need for careful monitoring and control of disinfection by-products (Andrzejewski et al., 2005).